SB 200646 hydrochloride
Overview
Description
SB 200646 hydrochloride is a selective 5-HT 2C / 2B receptor antagonist . It prevents ethanol-induced, Ca 2+ -dependent miniature inhibitory postsynaptic currents and shows anxiolytic effects in vivo . It is orally active .
Molecular Structure Analysis
The molecular formula of SB 200646 hydrochloride is C15H15ClN4O . The InChI code is 1S/C15H14N4O.ClH/c1-19-8-6-11-9-12 (4-5-14 (11)19)17-15 (20)18-13-3-2-7-16-10-13;/h2-10H,1H3, (H2,17,18,20);1H . The canonical SMILES is CN1C=CC2=C1C=CC (=C2)NC (=O)NC3=CN=CC=C3.Cl .
Physical And Chemical Properties Analysis
The molecular weight of SB 200646 hydrochloride is 302.76 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . The rotatable bond count is 2 . The exact mass and monoisotopic mass are 302.0934388 g/mol . The topological polar surface area is 59 Ų . The heavy atom count is 21 .
Mechanism of Action
Target of Action
SB 200646 hydrochloride is a selective antagonist for the serotonin (5-HT) receptor subtypes 5-HT2C and 5-HT2B . These receptors play a crucial role in neurotransmission, particularly in the serotonin system, which is involved in various physiological processes such as mood regulation, appetite, and sleep .
Mode of Action
As an antagonist, SB 200646 hydrochloride binds to the 5-HT2C and 5-HT2B receptors, thereby preventing their activation by serotonin . This blockade of the receptors inhibits the downstream signaling pathways that are normally triggered by the binding of serotonin .
Biochemical Pathways
The primary biochemical pathway affected by SB 200646 hydrochloride is the serotonin signaling pathway. By blocking the 5-HT2C and 5-HT2B receptors, it prevents the normal transmission of serotonin signals, thereby altering the biochemical processes that are regulated by these signals .
Pharmacokinetics
, suggesting that it can be absorbed through the gastrointestinal tract. The compound is also soluble in DMSO , which could potentially enhance its bioavailability.
Result of Action
The blockade of 5-HT2C and 5-HT2B receptors by SB 200646 hydrochloride results in the prevention of ethanol-induced, Ca2±dependent miniature inhibitory postsynaptic currents . This suggests that the compound may have an effect on neuronal excitability. Additionally, it has been shown to exhibit anxiolytic effects in vivo , indicating a potential role in the regulation of anxiety.
Safety and Hazards
properties
IUPAC Name |
1-(1-methylindol-5-yl)-3-pyridin-3-ylurea;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O.ClH/c1-19-8-6-11-9-12(4-5-14(11)19)17-15(20)18-13-3-2-7-16-10-13;/h2-10H,1H3,(H2,17,18,20);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRYPUQJEDJLHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C=CC(=C2)NC(=O)NC3=CN=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901017649 |
Source
|
| Record name | 1-(1-methylindol-5-yl)-3-pyridin-3-ylurea;hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
SB 200646 hydrochloride | |
CAS RN |
143797-62-0 |
Source
|
| Record name | 1-(1-methylindol-5-yl)-3-pyridin-3-ylurea;hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901017649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(1-Methyl-1H-5-indolyl)-N'-(3-pyridinyl)ureαhydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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